Cas no 61370-94-3 (Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-)

Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- structure
61370-94-3 structure
Product Name:Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
CAS No:61370-94-3
MF:C18H13N3O7
MW:383.311724424362
CID:481825
PubChem ID:1922350
Update Time:2025-04-19

Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
    • 4-[[4-(4-carboxyphenoxy)-6-methoxy-1,3,5-triazin-2-yl]oxy]benzoic acid
    • Oprea1_047565
    • AKOS005464018
    • 4,4'-(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)dibenzoic acid
    • CHEMBL1300629
    • SMR000144999
    • DTXSID70365633
    • MLS000550871
    • Oprea1_557912
    • HMS2446N06
    • 61370-94-3
    • Inchi: 1S/C18H13N3O7/c1-26-16-19-17(27-12-6-2-10(3-7-12)14(22)23)21-18(20-16)28-13-8-4-11(5-9-13)15(24)25/h2-9H,1H3,(H,22,23)(H,24,25)
    • InChI Key: PJVLXPBRMUDUMO-UHFFFAOYSA-N
    • SMILES: O(C1N=C(N=C(N=1)OC1C=CC(C(=O)O)=CC=1)OC)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 383.07539
  • Monoisotopic Mass: 383.07534976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.96
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